Cas no 141434-39-1 (4-amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one)

4-Amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one is a nucleoside analogue with significant potential in antiviral research, particularly as an intermediate in the synthesis of therapeutic agents. Its oxathiolane ring structure confers stability and bioavailability, while the pyrimidinone moiety enables interaction with viral polymerases. This compound is valued for its role in developing antiretroviral drugs, offering a scaffold for modifications to enhance efficacy and reduce toxicity. Its synthetic versatility allows for precise structural tuning, making it a key building block in medicinal chemistry. The presence of both amino and hydroxymethyl functional groups further facilitates derivatization for targeted biological activity.

4-amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one structure

141434-39-1 structure

Product Name:4-amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one

CAS No:141434-39-1

MF:C₈H₁₁N₃O₃S

MW:229.256240129471

MDL:MFCD00866903

CID:1304540

PubChem ID:3877

Update Time:2025-10-29

4-amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
- 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
- 4-amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one
- DTXSID30861328
- DTXSID10274412
- 4-Amino-1-((1S,3R)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- MLS003373964
- NSC620753
- 2'-deoxy-3'-thiacytidine
- AB01563290_01
- 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one
- SCHEMBL465678
- 4-amino-1-((2R,5S)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one hydrochloride
- HMS3393D21
- AB07588
- AKOS025312824
- 4-Amino-1-((2S,5R)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- 4-Amino-1-(2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one [BCH-189]
- 1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-4-imino-1,4-dihydropyrimidin-2-ol
- NCI60_006139
- CIS-LAMIVUDINE
- 2-(3-Chloro-phenoxy)-propionic acid
- 141434-39-1
- 1-(5-Hydroxy-4-mercapto-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- BCP06203
- CCG-213211
- 4-Amino-1-((S)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- 4-Amino-1-(2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- Pharmakon1600-01503839
- 4-Amino-1-(2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one (3TC)
- CHEMBL141
- 4-Amino-1-(2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-on(3TC,Lamivudine)
- (R)-4-Amino-1-((R)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- EN300-295527
- 4-Amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
- F2173-0438
- NSC-620753
- beta-L-2'',3''-dideoxy-3''-thiacytidine
- SMR001496981
- NSC760061
- (-)-beta-L-2'',3''-dideoxy-3''-thiacytidine
- 4-Amino-1-(2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one [(2S,5R)-BCH-189]
- HMS3655K21
- CHEMBL441594
- 4-Amino-1-((2R,5S)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
- cid_60825
- 4-amino-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-1,2-dihydro-2-pyrimidinone
- BDBM50039162
- 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
- cis-BCH-189
- 2'-Epi-Lamivudine
- BRD-A02309928-001-04-1
- SB60468
- STL450993
- (-)-beta-2'',3''-dideoxy-3''-thiacytidine
- MDL： MFCD00866903
- Inchi： 1S/C8H11N3O3S/c9-5-1-2-11(8(13)10-5)6-4-15-7(3-12)14-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)
- InChI Key： JTEGQNOMFQHVDC-UHFFFAOYSA-N
- SMILES： S1C(CO)OC(C1)N1C(N=C(C=C1)N)=O

Computed Properties

Exact Mass: 229.05223
Monoisotopic Mass: 229.05211239g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 113Å²

Experimental Properties

PSA: 88.15

4-amino-1-2-(hydroxymethyl)-1,3-oxathiolan-5-yl-1,2-dihydropyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-295527-1.0g	4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one	141434-39-1	95.0%	1.0g	$0.0	2025-03-19
Enamine	EN300-295527-1g	4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one	141434-39-1		1g	$0.0	2023-09-06